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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the safety protocols and handling

procedures for cupric bromide (CuBr₂). Adherence to these guidelines is critical for ensuring a

safe laboratory environment when working with this compound. The information herein is

compiled from various safety data sheets (SDS) to provide a comprehensive resource.

Hazard Identification and Classification
Cupric bromide is classified as a hazardous substance. It is harmful if swallowed and causes

severe skin burns and eye damage.[1][2][3] Inhalation may cause respiratory irritation.[4][5]

Signal Word: Danger[1][2][6]

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H314: Causes severe skin burns and eye damage.[1][3]

H335: May cause respiratory irritation.[4][5]

Pictograms:
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Pictogram Meaning

Corrosion Causes severe skin burns and eye damage.

Exclamation Mark
Harmful if swallowed; May cause respiratory

irritation.

Physical and Chemical Properties
Understanding the physical and chemical properties of cupric bromide is essential for its safe

handling and storage.

Property Value Source

Chemical Formula CuBr₂ [1]

Molar Mass 223.37 g/mol [7]

Appearance
Grayish-black to dark grey

powder/crystals
[6][7]

Melting Point 498 °C (928.4 °F) [6]

Boiling Point 900 °C (1652 °F) [6]

Solubility in Water 55.7 g/100 mL (20 °C) [7]

Density 4.710 g/cm³ [7]

Toxicological and Exposure Data
Exposure to cupric bromide can have significant health effects. The following table

summarizes key toxicological data and exposure limits.
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Parameter Value Source

Oral LD50 (Rat)
Data not available in searched

documents

OSHA PEL (Permissible

Exposure Limit)
TWA 1 mg/m³ (as Cu) [7]

NIOSH REL (Recommended

Exposure Limit)
TWA 1 mg/m³ (as Cu) [7]

IDLH (Immediately Dangerous

to Life or Health)
100 mg/m³ (as Cu) [7][8]

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimizing the risks associated with cupric
bromide.

Engineering Controls
Ventilation: Handle in an efficient chemical fume hood to minimize dust and vapor inhalation.

[4] Ensure emergency eye wash fountains and safety showers are readily available.[2]

Personal Protective Equipment (PPE)
Eye Protection: Always wear approved safety glasses with side shields or safety goggles.[4]

A face shield may also be necessary.

Skin Protection: Chemical-resistant gloves (e.g., Neoprene™, butyl rubber) are required.[9]

Wear protective clothing to prevent skin contact.[9]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator for dusts

and mists should be worn.[9]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2]
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Do not eat, drink, or smoke in areas where cupric bromide is handled.[1][2][6]

Wash hands thoroughly after handling the substance.[1][6]

Remove and wash contaminated clothing before reuse.[2][9]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][9]

Protect from moisture, air, and light, as the material is deliquescent and air/light sensitive.[1]

[4]

Store away from incompatible materials such as oxidizing agents, alkali metals, and active

metals.[4][9]

Experimental Workflow for Handling Cupric Bromide
The following diagram outlines a safe workflow for handling cupric bromide in a research

setting.
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Preparation

Handling

Post-Experiment

Review SDS and Experimental Protocol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Weigh Cupric Bromide in Fume Hood

Proceed to Handling

Perform Experiment in Fume Hood

Avoid Dust Formation

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste in Designated Container

Remove PPE and Wash Hands
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Incident Occurs

Is the Spill Large?

Is there Personal Exposure?

No

Evacuate Area and Alert Supervisor

Yes

Follow First-Aid Procedures

Yes

Contain Spill with Inert Material

No

Seek Medical Attention Clean Up and Dispose of Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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